Cas no 898788-23-3 (3-(4-chlorophenyl)-1-(2-fluorophenyl)propan-1-one)

• Product Name: 3-(4-chlorophenyl)-1-(2-fluorophenyl)propan-1-one
• CAS No: 898788-23-3
• MF: C₁₅H₁₂ClFO
• MW: 262.706586837769
• MDL: MFCD03843482
• CID: 1945571
• PubChem ID: 24726093
• Update Time: 2025-04-21

3-(4-chlorophenyl)-1-(2-fluorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-CHLOROPHENYL)-2'-FLUOROPROPIOPHENONE
• 3-(4-chlorophenyl)-1-(2-fluorophenyl)propan-1-one
• LogP
• VHTSRCDTUUANEM-UHFFFAOYSA-N
• 3-(4-Chlorophenyl)-1-(2-fluorophenyl)-1-propanone
• AKOS016021955
• SCHEMBL656917
• MFCD03843482
• 898788-23-3
• DTXSID80644486

• MDL： MFCD03843482
• Inchi： 1S/C15H12ClFO/c16-12-8-5-11(6-9-12)7-10-15(18)13-3-1-2-4-14(13)17/h1-6,8-9H,7,10H2
• InChI Key： VHTSRCDTUUANEM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CCC(C1C=CC=CC=1F)=O

Computed Properties

• Exact Mass: 262.0560709Da
• Monoisotopic Mass: 262.0560709Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.225
• Boiling Point: 382.1°C at 760 mmHg
• Flash Point: 184.9°C
• Refractive Index: 1.569